Cas no 112139-13-6 (b-D-Allofuranuronic acid,5-[(2-amino-1-oxooctyl)amino]-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,(S)- (9CI))

b-D-Allofuranuronic acid,5-[(2-amino-1-oxooctyl)amino]-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,(S)- (9CI) structure
112139-13-6 structure
Product name:b-D-Allofuranuronic acid,5-[(2-amino-1-oxooctyl)amino]-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,(S)- (9CI)
CAS No:112139-13-6
MF:C18H28N4O8
MW:442.4635
CID:175716
PubChem ID:456561

b-D-Allofuranuronic acid,5-[(2-amino-1-oxooctyl)amino]-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,(S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Allofuranuronic acid,5-[(2-amino-1-oxooctyl)amino]-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,(S)- (9CI)
    • (2S)-2-[[(2S)-2-aminononanoyl]amino]-2-[(3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]acetic acid
    • .beta.-D-Allofuranuronic acid, 5-[(2-amino-1-oxooctyl)amino]-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, (S)-
    • DTXSID60920674
    • beta-D-Allofuranuronic acid, 5-((2-amino-1-oxooctyl)amino)-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-, (S)-
    • 1-{5-[(2-Amino-1-hydroxynonylidene)amino]-5-deoxyhexofuranuronosyl}-4-hydroxypyrimidin-2(1H)-one
    • (2S)-2-[[(2S)-2-aminononanoyl]amino]-2-[(3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]acetic acid
    • 112139-13-6
    • Inchi: InChI=1S/C19H30N4O8/c1-2-3-4-5-6-7-10(20)16(27)22-12(18(28)29)15-13(25)14(26)17(31-15)23-9-8-11(24)21-19(23)30/h8-10,12-15,17,25-26H,2-7,20H2,1H3,(H,22,27)(H,28,29)(H,21,24,30)/t10-,12-,13-,14+,15?,17+/m0/s1
    • InChI Key: BMZGICVERRDKPA-NXKZPKCJSA-N
    • SMILES: CCCCCCC[C@@H](C(N[C@@H](C1O[C@@H](N2C=CC(=O)NC2=O)[C@H](O)[C@@H]1O)C(=O)O)=O)N

Computed Properties

  • Exact Mass: 442.206
  • Monoisotopic Mass: 442.206
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 192Ų
  • XLogP3: -2.4

Experimental Properties

  • Density: 1.4
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.586
  • PSA: 200.72000
  • LogP: 0.36590

b-D-Allofuranuronic acid,5-[(2-amino-1-oxooctyl)amino]-1,5-dideoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,(S)- (9CI) Related Literature

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